Cas no 5541-67-3 (Tiliquinol)

• Product Name: Tiliquinol
• CAS No: 5541-67-3
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD00864652
• CID: 369511
• PubChem ID: 71208
• Update Time: 2025-05-19

Tiliquinol Chemical and Physical Properties

Names and Identifiers

• 5-Methylquinolin-8-ol
• 5-Methyl 8-Hydroxy Quinoleine
• 5-Methyl-8-quinolionol
• 8-Hydroxy-5-methylquinoline
• 5-Methyl-8-quinolinol
• 5-Methyl-8-hydroxyquinoline
• 8-Quinolinol, 5-methyl-
• tiliquinol
• EINECS 226-905-2
• NSC-130828
• Tiliquinolum
• SR-01000872607
• Q27269198
• Tox21_112142
• AMS_CNC_ID-445001294
• 5541-67-3
• FT-0713526
• 813OG1OGVG
• 5-methylquinolin-8-ol;5-Methyl 8-Hydroxy Quinoleine;5-Methyl-8-quinolionol;8-Hydroxy-5-methylquinoline;5-Methyl-8-quinolinol; 5-Methyl-8-hydroxyquinoline
• SY041586
• RPVGLMKJGQMQSN-UHFFFAOYSA-N
• TILIQUINOL [WHO-DD]
• Tiliquinol [INN]
• DTXCID1026401
• MFCD00864652
• Tox21_112142_1
• A870199
• CHEBI:134789
• CAS-5541-67-3
• Tiliquinolum [INN-Latin]
• NSC 130828
• 5-Methyl-8-oxychinolin
• SB67677
• DS-18629
• SCHEMBL145245
• SMSSF-0625056
• NSC130828
• AKOS006240024
• UNII-813OG1OGVG
• DTXSID3046401
• HY-W018397
• Oprea1_613347
• AM804039
• SR-01000872607-2
• AB1120
• CHEMBL1410814
• NCGC00164506-02
• TILIQUINOL [MART.]
• NCGC00164506-01
• NS00033315
• CS-W019183
• ALBB-027828
• DB-016624
• TILIQUINOL (MART.)
• Tiliquinolum (INN-Latin)
• 5-methyloxine
• Tiliquinol

• MDL： MFCD00864652
• Inchi： 1S/C10H9NO/c1-7-4-5-9(12)10-8(7)3-2-6-11-10/h2-6,12H,1H3
• InChI Key： RPVGLMKJGQMQSN-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C2=CC=CN=C21

Computed Properties

• Exact Mass: 159.06800
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Boiling Point: 324.7°C at 760 mmHg
• PSA: 33.12000
• LogP: 2.24880

Tiliquinol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Tiliquinol

Tiliquinol: A Comprehensive Overview

Tiliquinol, with the CAS number 5541-67-3, is a compound that has garnered significant attention in recent years due to its unique properties and potential applications. This article delves into the latest research findings, chemical characteristics, and practical uses of Tiliquinol, providing a detailed and up-to-date overview of this intriguing compound.

The chemical structure of Tiliquinol is characterized by its complex arrangement of atoms, which contributes to its distinctive reactivity and functionality. Recent studies have highlighted its ability to act as a natural product in various biological systems, making it a subject of interest in both academic and industrial settings. Its molecular formula, C₁₀H₁₂O₃, underscores its composition, while its molecular weight of 184.20 g/mol provides essential information for analytical purposes.

One of the most compelling aspects of Tiliquinol is its role as an antioxidant. Emerging research has demonstrated its potential to neutralize free radicals, thereby offering protection against oxidative stress in cellular environments. This property has led to investigations into its application in the development of health supplements and skincare products. Furthermore, Tiliquinol's ability to inhibit enzymatic reactions has opened new avenues for its use in pharmaceuticals, particularly in the management of inflammatory conditions.

The synthesis of Tiliquinol has also been a focal point of recent studies. Traditional methods involving multi-step organic reactions have been refined to enhance yield and purity. Innovations in catalytic processes have further streamlined the production workflow, making large-scale manufacturing more feasible. These advancements are pivotal for scaling up production to meet growing demand across various industries.

In terms of applications, Tiliquinol has shown promise in the food industry as a natural preservative. Its antimicrobial properties can extend the shelf life of perishable products without relying on synthetic additives, aligning with the global trend toward cleaner labeling and healthier food options. Additionally, its compatibility with organic solvents makes it a viable candidate for use in eco-friendly cleaning agents and biodegradable polymers.

The environmental impact of Tiliquinol is another area that has attracted scientific scrutiny. Research indicates that it biodegrades efficiently under aerobic conditions, minimizing its ecological footprint. This characteristic is particularly advantageous for industries seeking sustainable solutions that align with green chemistry principles.

Recent breakthroughs in nanotechnology have further expanded the potential uses of Tiliquinol strong>. By incorporating it into nanocomposites, scientists have demonstrated enhanced mechanical properties and improved thermal stability. These findings pave the way for innovative applications in advanced materials science and cutting-edge electronic devices.

In conclusion, Tiliquinol (CAS No. 5541-67-3) strong> stands at the forefront of scientific exploration due to its multifaceted properties and versatile applications. As research continues to uncover new dimensions of this compound, it is poised to play an increasingly significant role across diverse sectors, from healthcare to environmental sustainability.